4-{4-[4-(Trifluoromethyl)phenoxy]phenoxy}pent-1-en-3-one

• CAS RN: 82967-84-8
• Molecular Formula: C18H15F3O3
• Molecular Weight: 336.3 g/mol
• IUPAC Name: 4-[4-[4-(trifluoromethyl)phenoxy]phenoxy]pent-1-en-3-one
• InChI: InChI=1S/C18H15F3O3/c1-3-17(22)12(2)23-14-8-10-16(11-9-14)24-15-6-4-13(5-7-15)18(19,20)21/h3-12H,1H2,2H3
• InChI Key: RPQFFZGCNCSOJY-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C=C)OC1=CC=C(C=C1)OC2=CC=C(C=C2)C(F)(F)F

Description

4-{4-[4-(Trifluoromethyl)phenoxy]phenoxy}pent-1-en-3-one is a useful research compound. Its molecular formula is C18H15F3O3 and its molecular weight is 336.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The alcohol (600 mg) is stirred with 5 ml of 35% HClO4 in CH2Cl2 (5 ml) for about 20 minutes. The solution is then extracted with CH2Cl2 followed by washing, drying and evaporation. The product is then purified by prep. thin layer chromatography to give 4-[4-(4-trifluoromethylphenoxy)phenoxy]-3-oxo-1-pentene, MS m/e 336 (M+).

Synthesis routes and methods II

Procedure details

The alcohol (600 mg) is stirred with 5 ml of 35% HClo4 in CH2Cl2 (5 ml) for about 20 minutes. The solution is then extracted with CH2Cl2 followed by washing, drying and evaporation. The product is then purified by prep. thin layer chromatography to give 4-[4-(4-trifluoromethylphenoxy)phenoxy]-3oxo-1-pentene, MS m/e 336 (M+).